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Compound of Interest

Compound Name: lacto-N-difucohexaose I

Cat. No.: B105781 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory reagents are paramount to ensuring a safe and compliant work

environment. This document provides essential logistical information and procedural guidance

for the safe disposal of Lacto-N-difucohexaose I, a non-hazardous oligosaccharide commonly

used in various research applications.

While a specific Safety Data Sheet (SDS) for Lacto-N-difucohexaose I is not readily available

in the public domain, its classification as a non-hazardous sugar alcohol allows for the

application of standard laboratory procedures for the disposal of such chemicals. The following

guidelines are based on general safety protocols for non-hazardous waste and should be

adapted to comply with the specific regulations of your institution and local authorities.

Quantitative Data Summary
A clear understanding of the physical and chemical properties of Lacto-N-difucohexaose I is
the first step in safe handling. The following table summarizes its key quantitative data.
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Property Value

CAS Number 16789-38-1[1][2]

Molecular Formula C38H65NO29[1][2]

Molecular Weight 999.91 g/mol [1][2]

Appearance White to off-white solid[2]

Storage Temperature -20°C[2]

Disposal Protocol
As a non-hazardous substance, Lacto-N-difucohexaose I can typically be disposed of through

standard laboratory waste streams. However, it is crucial to prevent the commingling of non-

hazardous and hazardous waste to avoid unnecessary disposal costs and environmental

burden.

Step-by-Step Disposal Procedure:

Assess Contamination: Before disposal, ascertain that the Lacto-N-difucohexaose I waste

is not mixed with any hazardous materials. If it is contaminated with a hazardous substance,

it must be treated as hazardous waste and disposed of according to the specific protocols for

the contaminating chemical.

Solid Waste Disposal:

Uncontaminated, solid Lacto-N-difucohexaose I can generally be disposed of in the

regular laboratory trash.

To avoid confusion by custodial staff, it is best practice to package the solid waste in a

clearly labeled, sealed container or bag indicating that the contents are "non-hazardous."

For larger quantities, consult your institution's environmental health and safety (EHS)

office for specific guidance.

Aqueous Solution Disposal:
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Dilute aqueous solutions of Lacto-N-difucohexaose I can typically be poured down the

sanitary sewer, followed by a copious amount of water to ensure thorough flushing.

It is imperative to confirm with your local wastewater regulations and institutional policies

before disposing of any chemical waste down the drain. Some municipalities may have

specific restrictions.

Documentation: Maintain a record of the disposal, including the date, quantity, and method of

disposal, in your laboratory notebook or waste disposal log.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Lacto-N-difucohexaose I.
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Lacto-N-Difucohexaose I Disposal Workflow

Lacto-N-Difucohexaose I Disposal Workflow
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Lacto-N-Difucohexaose I Disposal Workflow
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Caption: Disposal workflow for Lacto-N-Difucohexaose I.
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Disclaimer: This information is intended for guidance purposes only. Always consult your

institution's specific safety and disposal protocols, as well as local and national regulations,

before handling or disposing of any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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